Cas no 2172543-28-9 (4-(2,2-Dimethylmorpholin-3-yl)-1lambda6-thiane-1,1-dione)

• Product Name: 4-(2,2-Dimethylmorpholin-3-yl)-1lambda6-thiane-1,1-dione
• CAS No: 2172543-28-9
• MF: C₁₁H₂₁NO₃S
• MW: 247.354342222214
• CID: 5568229
• PubChem ID: 165595856
• Update Time: 2025-05-22

4-(2,2-Dimethylmorpholin-3-yl)-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2172543-28-9
• EN300-1642328
• 4-(2,2-dimethylmorpholin-3-yl)-1lambda6-thiane-1,1-dione
• 4-(2,2-Dimethylmorpholin-3-yl)-1lambda6-thiane-1,1-dione

• Inchi： 1S/C11H21NO3S/c1-11(2)10(12-5-6-15-11)9-3-7-16(13,14)8-4-9/h9-10,12H,3-8H2,1-2H3
• InChI Key： QZTVRFLKVJSVFO-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)C1C(C)(C)OCCN1)(=O)=O

Computed Properties

• Exact Mass: 247.12421471g/mol
• Monoisotopic Mass: 247.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.8Ų

Additional information on 4-(2,2-Dimethylmorpholin-3-yl)-1lambda6-thiane-1,1-dione

4-(2,2-Dimethylmorpholin-3-yl)-1λ6-thiane-1,1-dione: A Comprehensive Overview

4-(2,2-Dimethylmorpholin-3-yl)-1λ6-thiane-1,1-dione, also known by its CAS number 2172543-28-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug design and material science. The molecule combines a morpholine ring system with a thiane dione moiety, creating a structure that exhibits interesting electronic properties and reactivity.

The thiane dione component of the molecule is particularly notable for its ability to participate in various chemical reactions, including cycloadditions and electrophilic substitutions. Recent studies have highlighted the potential of thiane diones as precursors for the synthesis of bioactive compounds. For instance, researchers have explored the use of thiane diones in the development of antiviral agents and anticancer drugs. The presence of the morpholine ring further enhances the compound's versatility, as morpholines are known for their ability to act as hydrogen bond donors and acceptors, making them valuable in medicinal chemistry.

The synthesis of 4-(2,2-Dimethylmorpholin-3-yl)-1λ6-thiane-1,1-dione involves a multi-step process that typically begins with the preparation of the morpholine derivative. This is followed by a series of reactions to introduce the thiane dione moiety. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For example, the use of transition metal catalysts has been reported to significantly improve the yield and purity of similar thiane dione-containing molecules.

In terms of applications, this compound has shown promise in several areas. In drug discovery, it has been investigated for its potential as a kinase inhibitor due to its ability to bind to specific protein targets. Additionally, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have also explored its role as a building block for more complex molecular architectures, leveraging its modular structure to create libraries of compounds for high-throughput screening.

The stability and reactivity of 4-(2,2-Dimethylmorpholin-3-yl)-1λ6-thiane-1,1-dione have been extensively studied under various conditions. These studies have revealed that the compound exhibits good thermal stability and moderate solubility in common organic solvents. Its reactivity towards nucleophilic attack has been exploited in several synthetic transformations, making it a valuable intermediate in organic synthesis.

In conclusion, 4-(2,2-Dimethylmorpholin-3-yl)-1λ6-thiane-1,1-dione (CAS 2172543-28-9) is a versatile compound with a wide range of potential applications. Its unique structure and reactivity make it an attractive target for further research in both academic and industrial settings. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in the development of novel chemical entities.